Cas no 2228680-26-8 (3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid
• CAS No: 2228680-26-8
• MF: C₇H₇NO₄
• MW: 169.134782075882
• CID: 6318300
• PubChem ID: 165861040
• Update Time: 2025-08-02

3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid
• 2228680-26-8
• EN300-1817047

• Inchi： 1S/C7H7NO4/c1-4-2-5(8-12-4)3-6(9)7(10)11/h2H,3H2,1H3,(H,10,11)
• InChI Key： JFBOMRBBDKGPPP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC(C(=O)O)=O)=N1

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid (CAS No. 2228680-26-8)

3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid (CAS No. 2228680-26-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole ring and 2-oxopropanoic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting metabolic pathways and enzyme inhibition.

The growing interest in 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid is driven by its potential applications in medicinal chemistry and biotechnology. Researchers are exploring its role in designing novel small-molecule inhibitors, which are crucial for treating diseases like diabetes, inflammation, and cancer. The compound's oxazole ring, a common motif in many FDA-approved drugs, enhances its binding affinity to biological targets, making it a hotspot for structure-activity relationship (SAR) studies.

In recent years, the demand for heterocyclic compounds like 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid has surged due to their bioavailability and low toxicity. This aligns with the broader trend in green chemistry, where scientists prioritize sustainable and efficient synthetic routes. The compound's compatibility with click chemistry and catalytic reactions further underscores its utility in modern drug development pipelines.

Another area of interest is the compound's potential in neuroprotective therapies. With the rise of neurodegenerative disorders such as Alzheimer's and Parkinson's disease, researchers are investigating 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid as a scaffold for designing blood-brain barrier (BBB)-permeable agents. Its keto-acid functionality may also play a role in modulating mitochondrial function, a key factor in aging and cellular health.

From a synthetic perspective, 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid offers flexibility in derivatization. Chemists can modify its oxazole ring or carboxylic acid group to enhance solubility, stability, or target specificity. This adaptability makes it a favorite in combinatorial chemistry libraries, where high-throughput screening identifies lead compounds for further optimization.

The compound's relevance extends to agricultural chemistry, where its derivatives are explored as plant growth regulators or pesticide synergists. As the agricultural sector seeks eco-friendly alternatives, 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid could contribute to next-generation crop protection strategies.

In conclusion, 3-(5-methyl-1,2-oxazol-3-yl)-2-oxopropanoic acid (CAS No. 2228680-26-8) stands at the intersection of innovation and practicality. Its multifaceted applications in pharmaceuticals, biotechnology, and agriculture highlight its importance in contemporary research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.